molecular formula C6H13Br2NO B1228613 3-Bromoacetonyl trimethylammonium CAS No. 16048-36-5

3-Bromoacetonyl trimethylammonium

Cat. No.: B1228613
CAS No.: 16048-36-5
M. Wt: 274.98 g/mol
InChI Key: SOJLVLMAAUXNGS-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromoacetonyl trimethylammonium is a quaternary ammonium compound characterized by a trimethylammonium group (N⁺(CH₃)₃) and a bromoacetonyl (CH₂COCH₂Br) substituent. Quaternary ammonium compounds (QACs) like this are widely used in industrial synthesis, pharmaceuticals, and materials science due to their ionic nature and reactivity .

Properties

CAS No.

16048-36-5

Molecular Formula

C6H13Br2NO

Molecular Weight

274.98 g/mol

IUPAC Name

(3-bromo-2-oxopropyl)-trimethylazanium;bromide

InChI

InChI=1S/C6H13BrNO.BrH/c1-8(2,3)5-6(9)4-7;/h4-5H2,1-3H3;1H/q+1;/p-1

InChI Key

SOJLVLMAAUXNGS-UHFFFAOYSA-M

SMILES

C[N+](C)(C)CC(=O)CBr.[Br-]

Canonical SMILES

C[N+](C)(C)CC(=O)CBr.[Br-]

Synonyms

3-bromoacetonyl trimethylammonium
3-bromoacetonyl trimethylammonium bromide
bromo acetonyl trimethylammonium
bromoacetonyl trimethylammonium

Origin of Product

United States

Comparison with Similar Compounds

The following analysis compares 3-bromoacetonyl trimethylammonium with structurally or functionally related trimethylammonium compounds, emphasizing differences in chemical structure, applications, and biological/toxicological profiles.

Structural Analogues

(3-Bromopropyl)trimethylammonium Bromide
  • Structure : Features a bromopropyl (CH₂CH₂CH₂Br) group instead of bromoacetonyl.
  • Applications : Used as a phase transfer catalyst and in ion-exchange membranes due to its bromide counterion and alkyl chain .
Soytrimonium Chloride
  • Structure : Contains an unsaturated oleyl chain (C18:1) linked to the trimethylammonium group.
  • Applications : Predominantly used in cosmetics (e.g., hair conditioners) for its surfactant properties.
Cetyl Trimethyl Ammonium Bromide (CTAB)
  • Structure : A saturated C16 alkyl chain attached to the trimethylammonium group.
  • Applications : Widely employed as a surfactant in personal care products and nucleic acid extraction.
  • Key Difference : The long hydrophobic tail enhances micelle formation, unlike the shorter bromoacetonyl or bromopropyl analogs .
Trimethylammonium Propionate (TMAP)
  • Structure : Zwitterionic with a carboxylate group (CH₂CH₂COO⁻) and trimethylammonium.
  • Applications : Acts as an osmoprotectant in marine organisms.
  • Key Difference : The zwitterionic nature reduces membrane disruption compared to cationic QACs like 3-bromoacetonyl derivatives .

Data Table: Comparative Overview

Compound Structure Key Functional Groups Applications Toxicity/Safety Notes References
3-Bromoacetonyl trimethylammonium CH₂COCH₂N⁺(CH₃)₃ Br⁻ Ketone, Bromide Synthesis intermediate Limited data; potential reactivity
(3-Bromopropyl)trimethylammonium bromide CH₂CH₂CH₂BrN⁺(CH₃)₃ Br⁻ Alkyl bromide Phase transfer catalysis Industrial use; low dermal absorption
Soytrimonium Chloride C18:1-oleyl N⁺(CH₃)₃ Cl⁻ Unsaturated alkyl Cosmetics Oxidative sensitization risk
CTAB C16H₃₃N⁺(CH₃)₃ Br⁻ Long alkyl chain Surfactant, nucleic acid extraction Skin irritation
TMAP CH₂CH₂COO⁻ N⁺(CH₃)₃ Carboxylate Osmolyte in marine organisms Non-toxic; zwitterionic

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.